Cas no 77854-04-7 (Ethanone, 1-[3-(diphenylmethyl)-5-methyl-4-isoxazolyl]-)
77854-04-7 structure
Product Name:Ethanone, 1-[3-(diphenylmethyl)-5-methyl-4-isoxazolyl]-
CAS No:77854-04-7
MF:C19H17NO2
MW:291.343785047531
CID:535374
PubChem ID:12911786
Update Time:2025-04-19
Ethanone, 1-[3-(diphenylmethyl)-5-methyl-4-isoxazolyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[3-(diphenylmethyl)-5-methyl-4-isoxazolyl]-
- 1-(3-benzhydryl-5-methyl-1,2-oxazol-4-yl)ethanone
- 1-[3-(Diphenylmethyl)-5-methyl-1,2-oxazol-4-yl]ethan-1-one
- 1-(3-Benzhydryl-5-methylisoxazol-4-yl)ethanone
- 77854-04-7
- DTXSID00512774
-
- Inchi: 1S/C19H17NO2/c1-13(21)17-14(2)22-20-19(17)18(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,18H,1-2H3
- InChI Key: YBLUZVFVGIMJLU-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C)=O)C(C(C2C=CC=CC=2)C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 291.12601
- Monoisotopic Mass: 291.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
Ethanone, 1-[3-(diphenylmethyl)-5-methyl-4-isoxazolyl]- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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